Cas no 1597393-39-9 (3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1597393-39-9
• MF: C₁₀H₁₉BrO₄S
• MW: 315.2244617939
• CID: 6427611
• PubChem ID: 114773265
• Update Time: 2025-11-06

3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione
• 1597393-39-9
• EN300-1132663

• Inchi： 1S/C10H19BrO4S/c1-2-3-4-14-5-6-15-10-8-16(12,13)7-9(10)11/h9-10H,2-8H2,1H3
• InChI Key： XWTBWCNOSJPWGS-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OCCOCCCC)(=O)=O

Computed Properties

• Exact Mass: 314.01874g/mol
• Monoisotopic Mass: 314.01874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61Ų

Additional information on 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione (CAS No. 1597393-39-9)

The compound 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione (CAS No. 1597393-39-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This sulfur-containing derivative, characterized by its bromo and butoxyethoxy functional groups, is often explored for its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "sulfur heterocycles", "thiolane derivatives", and "bromo-substituted compounds", reflecting the growing interest in this class of molecules.

One of the key reasons for the popularity of 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione lies in its versatility. The presence of the bromo group makes it a valuable intermediate for further functionalization, while the butoxyethoxy chain enhances its solubility in organic solvents. This dual functionality aligns with current trends in green chemistry, where researchers seek compounds that balance reactivity with environmental considerations. Searches for "sustainable synthetic routes" and "solvent optimization" often intersect with discussions about this compound.

From a structural perspective, the thiolane-1,1-dione core is a five-membered ring system that has been studied extensively for its electronic properties. The sulfone moiety (1,1-dione) contributes to the compound's stability and polarity, making it suitable for applications in materials science. Recent publications have highlighted the use of similar structures in organic electronics and photonics, areas that are highly relevant to today's focus on renewable energy and advanced materials.

The synthesis of 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione typically involves multi-step procedures, including bromination and etherification reactions. These processes are often optimized to improve yield and purity, addressing common search queries like "efficient bromination methods" and "ether synthesis techniques". The compound's characterization relies heavily on spectroscopic methods such as NMR, IR, and mass spectrometry, which are critical for confirming its structure and purity.

In the pharmaceutical realm, derivatives of thiolane-1,1-dione have shown promise due to their bioactivity. While 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione itself is primarily used in research, its structural analogs are investigated for potential therapeutic applications. This connection to drug discovery aligns with frequent searches for "bioactive sulfur compounds" and "medicinal chemistry intermediates", underscoring the compound's relevance in cutting-edge research.

Handling and storage of 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light and moisture. These considerations are often highlighted in searches related to "chemical storage best practices" and "lab safety protocols", reflecting the practical concerns of researchers working with such compounds.

Looking ahead, the future of 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione research appears promising. Its structural features make it a candidate for further exploration in areas like catalysis, polymer chemistry, and agrochemical development. As the scientific community continues to prioritize sustainable and efficient chemical processes, compounds like this will likely remain at the forefront of innovation.

In summary, 3-bromo-4-(2-butoxyethoxy)-1lambda6-thiolane-1,1-dione (CAS No. 1597393-39-9) represents a fascinating intersection of structural complexity and practical utility. Its relevance to contemporary research themes—from green chemistry to advanced materials—ensures its continued importance in the scientific landscape. For researchers seeking detailed information, resources on "heterocyclic synthesis" and "functional group transformations" often provide valuable insights into working with this compound.